![molecular formula C17H15FN4O3 B286752 methyl 1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate](/img/structure/B286752.png)
methyl 1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate
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Overview
Description
Methyl 1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate is a chemical compound that has been the focus of scientific research for its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been studied extensively.
Mechanism of Action
The mechanism of action of Methyl 1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate involves the inhibition of certain enzymes and pathways in the body. It has been found to inhibit the activity of certain kinases, which are involved in the regulation of various cellular processes. It has also been found to inhibit the activity of certain proteins involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and inhibit the replication of certain viruses. It has also been found to have antioxidant properties and to regulate the expression of certain genes.
Advantages and Limitations for Lab Experiments
Methyl 1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and its mechanism of action has been well characterized. However, it also has some limitations, such as its low solubility in water and its potential toxicity.
Future Directions
There are several future directions for the research on Methyl 1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate. Some of the possible directions include:
1. Further studies on its anticancer properties, including its potential use in combination with other anticancer drugs.
2. Studies on its potential use as an anti-inflammatory agent for the treatment of various inflammatory diseases.
3. Studies on its potential use as an antiviral agent for the treatment of various viral infections.
4. Studies on its potential use as a diagnostic tool for various diseases.
5. Further studies on its mechanism of action and its effects on different cellular processes.
Conclusion:
This compound is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been well characterized. Further research on this compound may lead to the development of new drugs and diagnostic tools for various diseases.
Synthesis Methods
Methyl 1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate can be synthesized using various methods. One of the widely used methods is the reaction of 2-fluoroanisole with 2,4-dichloro-5-methylpyrimidine in the presence of a base, followed by the reaction with 1-methyl-1H-pyrazole-4-carboxylic acid and a coupling agent.
Scientific Research Applications
Methyl 1-[6-(2-fluorophenoxy)-2-methyl-4-pyrimidinyl]-5-methyl-1H-pyrazole-4-carboxylate has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anticancer, anti-inflammatory, and antiviral properties. It has also been studied for its potential use as a diagnostic tool for various diseases.
Properties
Molecular Formula |
C17H15FN4O3 |
---|---|
Molecular Weight |
342.32 g/mol |
IUPAC Name |
methyl 1-[6-(2-fluorophenoxy)-2-methylpyrimidin-4-yl]-5-methylpyrazole-4-carboxylate |
InChI |
InChI=1S/C17H15FN4O3/c1-10-12(17(23)24-3)9-19-22(10)15-8-16(21-11(2)20-15)25-14-7-5-4-6-13(14)18/h4-9H,1-3H3 |
InChI Key |
YTEKYTZKROOVTJ-UHFFFAOYSA-N |
SMILES |
CC1=C(C=NN1C2=CC(=NC(=N2)C)OC3=CC=CC=C3F)C(=O)OC |
Canonical SMILES |
CC1=C(C=NN1C2=CC(=NC(=N2)C)OC3=CC=CC=C3F)C(=O)OC |
Origin of Product |
United States |
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